Cas no 1508681-36-4 (N-(2-carbamimidoylethyl)-N-methylacetamide)

• Product Name: N-(2-carbamimidoylethyl)-N-methylacetamide
• CAS No: 1508681-36-4
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 6329597
• PubChem ID: 82651347
• Update Time: 2025-06-10

N-(2-carbamimidoylethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamimidoylethyl)-N-methylacetamide
• EN300-6990406
• 1508681-36-4

• Inchi： 1S/C6H13N3O/c1-5(10)9(2)4-3-6(7)8/h3-4H2,1-2H3,(H3,7,8)
• InChI Key： CLXHRIQZPFTFGF-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CCC(=N)N

Computed Properties

• Exact Mass: 143.105862047g/mol
• Monoisotopic Mass: 143.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-carbamimidoylethyl)-N-methylacetamide

Research Brief on N-(2-carbamimidoylethyl)-N-methylacetamide (CAS: 1508681-36-4): Recent Advances and Applications

N-(2-carbamimidoylethyl)-N-methylacetamide (CAS: 1508681-36-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the key areas of interest in recent research has been the optimization of synthetic pathways for N-(2-carbamimidoylethyl)-N-methylacetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that reduces byproduct formation and improves scalability. The method employs a two-step reaction sequence involving the condensation of methylamine with acrylonitrile, followed by selective acetylation. This advancement is particularly relevant for industrial-scale production, where efficiency and purity are critical.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(2-carbamimidoylethyl)-N-methylacetamide exhibits moderate inhibitory effects on certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound showed enhanced selectivity toward trypsin-like enzymes, suggesting its potential as a scaffold for designing targeted protease inhibitors. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

Another promising avenue of research involves the use of N-(2-carbamimidoylethyl)-N-methylacetamide as a building block for peptidomimetics. Its structural features, including the carbamimidoyl and acetamide moieties, make it a versatile candidate for mimicking peptide bonds in drug design. A 2023 study in ACS Chemical Biology highlighted its incorporation into a series of peptidomimetic compounds that exhibited improved stability against enzymatic degradation compared to their natural peptide counterparts. This could have significant implications for the development of orally bioavailable peptide-based therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Current research is also exploring its safety profile and potential off-target effects, which are crucial for translational applications. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, with several patents filed in 2024 covering novel derivatives and formulations of N-(2-carbamimidoylethyl)-N-methylacetamide.

In conclusion, N-(2-carbamimidoylethyl)-N-methylacetamide (CAS: 1508681-36-4) represents a promising chemical entity with diverse applications in drug discovery and development. Recent studies have advanced our understanding of its synthesis, biological activity, and potential as a therapeutic scaffold. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant solutions.